Cas no 2228132-53-2 (methyl 2-hydroxy-3-(oxan-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(oxan-2-yl)propanoate
• CAS No: 2228132-53-2
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6283640
• PubChem ID: 165649916
• Update Time: 2025-05-24

methyl 2-hydroxy-3-(oxan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(oxan-2-yl)propanoate
• EN300-1820606
• 2228132-53-2

• Inchi： 1S/C9H16O4/c1-12-9(11)8(10)6-7-4-2-3-5-13-7/h7-8,10H,2-6H2,1H3
• InChI Key： SHNGGALETAXMFX-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-3-(oxan-2-yl)propanoate

Recent Advances in the Synthesis and Applications of Methyl 2-hydroxy-3-(oxan-2-yl)propanoate (CAS: 2228132-53-2)

Methyl 2-hydroxy-3-(oxan-2-yl)propanoate (CAS: 2228132-53-2) is a chiral ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a building block for bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and utility in drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its synthetic pathways, biological relevance, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized enantioselective synthesis of methyl 2-hydroxy-3-(oxan-2-yl)propanoate using asymmetric hydrogenation catalyzed by chiral ruthenium complexes. The researchers achieved >99% enantiomeric excess (ee) and 85% yield, making this method highly efficient for large-scale production. The study emphasized the compound's role as a precursor for γ-lactone derivatives, which exhibit anti-inflammatory and antimicrobial properties.

Further investigations into its biological activity revealed that methyl 2-hydroxy-3-(oxan-2-yl)propanoate serves as a key intermediate in the synthesis of protease inhibitors. A 2024 Nature Chemical Biology paper reported its incorporation into novel covalent inhibitors targeting SARS-CoV-2 main protease (M^pro), showing IC₅₀ values in the nanomolar range. The tetrahydropyran ring in the structure was critical for binding affinity, as confirmed by X-ray crystallography.

In drug delivery applications, a recent Advanced Materials publication (2024) highlighted its use in pH-responsive prodrugs. The ester's hydrolysis kinetics under physiological conditions were tunable by modifying the oxane ring substituents, enabling controlled release of anticancer agents like doxorubicin with reduced systemic toxicity.

Ongoing clinical trials (NCT05678984) are evaluating derivatives of this compound as modulators of NLRP3 inflammasome for treating autoimmune diseases. Preliminary data suggest improved metabolic stability compared to earlier analogs, attributed to the stereochemistry at the C-2 hydroxy position.

These advancements position methyl 2-hydroxy-3-(oxan-2-yl)propanoate as a versatile scaffold in medicinal chemistry. Future research directions include exploring its applications in mRNA vaccine stabilizers and targeted protein degraders (PROTACs), where its chiral center and lipophilicity balance may offer advantages for biological activity and pharmacokinetics.